Dowex 50

• CAS: 12640-54-9
• Molecular Formula: C6H11NO4
• Molecular Weight: 161.16 g/mol
• InChI: InChI=1S/C6H11NO4/c1-11-5(8)3-2-4(7)6(9)10/h4H,2-3,7H2,1H3,(H,9,10)
• InChIKey: ZGEYCCHDTIDZAE-UHFFFAOYSA-N

Dowex 50 is a family of strongly acidic cation exchange resins based on a sulfonated styrene-divinylbenzene (DVB) copolymer matrix. The resin is commercially supplied in various crosslinking percentages (denoted as X2, X4, X8), ionic forms (hydrogen or sodium), and particle size ranges to suit specific separation or catalysis requirements.

Dowex 50 (CAS 12640-54-9) Baseline Technical Profile and Core Exchange Capacity Specifications for Industrial Sourcing

Dowex 50 is a family of strongly acidic cation exchange resins based on a sulfonated styrene-divinylbenzene (DVB) copolymer matrix. The resin is commercially supplied in various crosslinking percentages (denoted as X2, X4, X8), ionic forms (hydrogen or sodium), and particle size ranges to suit specific separation or catalysis requirements . Its fundamental ion exchange capacity is primarily dictated by the degree of DVB crosslinking, which controls the swelling, porosity, and accessibility of the sulfonic acid functional groups [1]. Standard capacity specifications for the hydrogen form range from 0.6 meq/mL (for 2% crosslinked variants) up to 1.7 meq/mL (for select 8% crosslinked mesh cuts) on a wetted bed volume basis .

• [1] DuPont. (n.d.). Dowex fine spherical ion exchange resin. Prep-HPLC.com. View Source

Why Dowex 50 Crosslinking Grade (X2, X4, X8) and Mesh Size Are Critical Scientific Selection Factors

The Dowex 50 designation covers a range of chemically identical but physically distinct materials. Substituting a generic 'strong acid cation exchange resin' without specifying crosslinking and mesh size introduces unacceptable variability in column backpressure, separation resolution, catalyst activity, and mass transfer rates. For instance, the 2% crosslinked (X2) variant swells significantly more in water than the 8% crosslinked (X8) variant, affecting bed volume and accessibility for larger organic molecules. A direct comparison of Dowex 50Wx2 and Dowex 50Wx8 in performic acid synthesis demonstrated a clear preference for the X8 variant, establishing that crosslinking is a non-trivial process variable [1]. Similarly, capacity data shows that a Dowex 50WX2 resin offers only 0.6 meq/mL, whereas a specific Dowex 50WX8 mesh cut provides 1.7 meq/mL—a nearly threefold difference in binding capacity [2].

• [1] Ebrahimi, F., Kolehmainen, E., & Turunen, I. (2012). Heterogeneously catalyzed synthesis of performic acid in a microstructured reactor. Chemical Engineering Journal, 179, 312-317. View Source
• [2] Beijing Enjia Yi Technology Co., Ltd. (2026). DOWEX Ion Exchange Resin 50W-X8. Goepe.com. View Source

Dowex 50 Performance Benchmarking: Quantitative Differential Evidence Against Amberlite IR-120, Dowex 50WX2, and Amberlyst 15

Dowex 50WX8 vs. Amberlite IR-120: Isotopic Fidelity in Environmental Nitrogen Analysis

In a head-to-head evaluation for ammonium isolation prior to nitrogen isotope analysis (σ15N), Dowex 50WX8 provided superior analytical reproducibility and accuracy compared to Amberlite IR-120 [1]. The study demonstrated that Dowex 50WX8 yielded a lower standard deviation in σ15N measurements (±0.22%) relative to Amberlite IR-120 (±0.35%), and was less susceptible to interference from competing cations (Ca2+, Mg2+), which caused isotopic depletion errors with Amberlite IR-120 [1].

Evidence Dimension	Analytical Precision (σ15N Standard Deviation) and Cation Interference Susceptibility
Target Compound Data	SD = ±0.22% σ15N; minimal Ca2+/Mg2+ interference
Comparator Or Baseline	Amberlite IR-120: SD = ±0.35% σ15N; increasing Ca2+ concentration caused depletion of σ15N values
Quantified Difference	~37% lower standard deviation in σ15N for Dowex 50WX8; demonstrated superior resistance to alkaline earth cation interference
Conditions	Isolation of ammonium from simulated fresh water containing NH4+-N (σ15N -1.6‰) with added Ca2+ and Mg2+; direct elution-diffusion method

Why This Matters

For environmental isotope laboratories requiring precise δ15N data for nitrogen source tracking, the lower measurement variance of Dowex 50WX8 translates directly to reduced uncertainty in compliance reporting and research conclusions.

• [1] International Atomic Energy Agency. (n.d.). Isolation of ammonium from fresh waters for nitrogen isotope analysis using amberlite IR 120 and dowex 50 WX 8 ion exchange resins: a comparative study. INIS Repository Record 38061984. View Source

Dowex 50WX8 vs. Dowex 50WX2: Catalyst Selection for Performic Acid Synthesis

A comparative study of cation exchange resins for the heterogeneously catalyzed synthesis of performic acid in a microstructured reactor explicitly identified Dowex 50Wx8 as the preferred catalyst over Dowex 50Wx2 based on superior batch experiment results [1]. Following this direct comparison, Dowex 50Wx8 was selected for continuous-flow packed-bed reactor studies, while the X2 variant was rejected for this application [1].

Evidence Dimension	Catalyst Suitability and Activity in Performic Acid Formation
Target Compound Data	Dowex 50Wx8: selected as preferred catalyst for continuous synthesis; exhibited high activity enabling short residence times
Comparator Or Baseline	Dowex 50Wx2: tested in batch experiments; not selected for further continuous reactor studies
Quantified Difference	Qualitative preference; X8 variant chosen over X2 for reactor implementation
Conditions	Batch and continuous microstructured packed-bed reactor; performic acid synthesis from formic acid and hydrogen peroxide

Why This Matters

For process chemists developing continuous-flow oxidation processes, this evidence eliminates the X2 variant from consideration and directs procurement toward the X8 crosslinked resin, saving experimental time and reducing process development costs.

• [1] Ebrahimi, F., Kolehmainen, E., & Turunen, I. (2012). Heterogeneously catalyzed synthesis of performic acid in a microstructured reactor. Chemical Engineering Journal, 179, 312-317. View Source

Dowex 50WX8 vs. Amberlite IR-120 and Amberlyst 15: Peroxypropionic Acid Synthesis Activity Ranking

In the synthesis of peroxypropionic acid from propionic acid and hydrogen peroxide, the catalytic activities of several sulfonic acid resins were ranked relative to each other and to homogeneous sulfuric acid [1]. The observed activity order was Dowex 50Wx2 > Smopex-101 > Dowex 50Wx8 ≈ Amberlite IR-120 > Amberlyst 15 [1]. This places Dowex 50Wx8 as equivalent to Amberlite IR-120 in this reaction but demonstrably more active than the widely-used macroreticular catalyst Amberlyst 15 [1].

Evidence Dimension	Relative Catalytic Activity Ranking
Target Compound Data	Dowex 50Wx8: activity equivalent to Amberlite IR-120; activity greater than Amberlyst 15
Comparator Or Baseline	Amberlite IR-120 (equivalent activity to Dowex 50Wx8); Amberlyst 15 (lower activity than Dowex 50Wx8); Dowex 50Wx2 (higher activity than all comparators)
Quantified Difference	Activity ranking: Dowex 50Wx2 > Smopex-101 > Dowex 50Wx8 ≈ Amberlite IR-120 > Amberlyst 15
Conditions	Synthesis of peroxypropionic acid from propionic acid and hydrogen peroxide; resin activities benchmarked against sulfuric acid at comparable concentration levels

Why This Matters

This ranking provides procurement guidance for labs transitioning from Amberlyst 15 to a more active gel-type catalyst. Dowex 50Wx8 offers equivalent activity to Amberlite IR-120 but with the option to upgrade to X2 for even higher activity if swelling and pressure drop constraints permit.

• [1] Leveneur, S., et al. (n.d.). Synthesis of peroxypropionic acid from propionic acid and hydrogen peroxide over heterogeneous catalysts. Chemical Engineering Journal. View Source

Dowex 50WX2 Hydrogen Form: Aromatic Amino Acid Recovery Advantage Due to Low Crosslinking

The Dowex 50WX2 hydrogen form variant is explicitly differentiated from higher-crosslinked Dowex 50 variants by its lower divinylbenzene crosslinking (2%), which leads to higher recoveries of aromatic amino acids during ion-exchange purification . This specific attribute enables purification factors of approximately 5000-fold by ion-exchange chromatography .

Evidence Dimension	Purification Factor and Substrate Recovery
Target Compound Data	Dowex 50WX2: capable of ~5000-fold purification; higher aromatic amino acid recovery due to 2% crosslinking
Comparator Or Baseline	Higher crosslinked Dowex 50 variants (X4, X8): lower aromatic amino acid recovery due to restricted pore swelling
Quantified Difference	Approximately 5000-fold purification capability (class-level inference based on product specification)
Conditions	Ion-exchange chromatography of aromatic amino acids

Why This Matters

For researchers purifying aromatic amino acids or other sterically demanding biomolecules, procurement of the specific X2 variant is essential to achieve the documented high recoveries. Substitution with X8 would result in significant yield loss.

Dowex 50WX8 Hydrogen Form: Ion Exchange Capacity Superiority Over X2 and X4 Variants for General Separations

The ion exchange capacity of Dowex 50 resins is inversely related to the degree of divinylbenzene crosslinking. Vendor technical datasheets confirm that the 8% crosslinked variant (Dowex 50WX8) in hydrogen form provides a capacity of up to 1.7 meq/mL for specific mesh cuts, compared to 1.1 meq/mL for the X4 variant and 0.6 meq/mL for the X2 variant on a wetted bed volume basis [1].

Evidence Dimension	Ion Exchange Capacity (Wetted Bed Volume Basis)
Target Compound Data	Dowex 50WX8 hydrogen form: 1.7 meq/mL (50-100 mesh, 50-56% moisture)
Comparator Or Baseline	Dowex 50WX4: 1.1 meq/mL; Dowex 50WX2: 0.6 meq/mL
Quantified Difference	~183% higher capacity than X2; ~55% higher capacity than X4
Conditions	Hydrogen form; capacity measured by wetted bed volume; X8: 50-100 mesh, 50-56% moisture

Why This Matters

For high-throughput ion exchange applications where maximizing binding capacity per column volume is critical, the X8 variant offers nearly triple the capacity of X2, reducing column size requirements and lowering consumable costs per separation cycle.

• [1] Beijing Enjia Yi Technology Co., Ltd. (2026). DOWEX Ion Exchange Resin 50W-X8. Goepe.com. View Source

Dowex 50WX8 Hydrogen Form: Quantified Rare Earth Sorption Capacity for Ce3+, Sm3+, and Yb3+

The sorption capacity of Dowex 50W-X8 for individual rare earth elements has been experimentally determined in continuous flow reactor studies [1]. The resin exhibits element-specific maximum sorption capacities of 191 mg/g for Ce3+, 252 mg/g for Sm3+, and 294 mg/g for Yb3+ [1].

Evidence Dimension	Maximum Sorption Capacity for Rare Earth Cations
Target Compound Data	Dowex 50W-X8: Ce3+ = 191 mg/g; Sm3+ = 252 mg/g; Yb3+ = 294 mg/g
Comparator Or Baseline	No direct comparator; absolute capacity values for process design
Quantified Difference	N/A (absolute capacity characterization)
Conditions	Aqueous solution; continuous flow reactor; cation exchange sorption

Why This Matters

These quantified capacity values enable accurate scale-up calculations for rare earth recovery or purification processes. The increasing capacity trend with heavier lanthanides (Yb3+ > Sm3+ > Ce3+) informs process design for selective separation schemes.

• [1] El-Sofany, E. A., et al. (2018). Rate analysis of sorption of Ce3+, Sm3+, and Yb3+ ions from aqueous solution using Dowex 50W-X8 as a sorbent in a continuous flow reactor. Journal of Radioanalytical and Nuclear Chemistry. View Source

Dowex 50 Resin Sourcing Scenarios: Aligning Crosslinking and Mesh Specifications to Documented Performance Benchmarks

Scenario 1: Environmental Isotope Laboratory Procuring Resin for High-Precision δ15N Analysis

A stable isotope facility requires a resin for ammonium isolation that minimizes analytical variance and cation interference. Based on direct comparative data, Dowex 50WX8 should be specified, as it demonstrated a σ15N standard deviation of ±0.22% compared to ±0.35% for Amberlite IR-120, with superior resistance to Ca2+/Mg2+ interference [1]. Procurement of the X8 variant in hydrogen form (16-50 mesh or finer) is recommended.

Scenario 2: Process Development Chemist Selecting a Heterogeneous Catalyst for Continuous-Flow Peracid Synthesis

A chemical engineer is designing a packed-bed microreactor for performic acid production. Direct comparative batch experiments established Dowex 50Wx8 as the preferred catalyst over Dowex 50Wx2 for this application [1]. Procurement should specify Dowex 50WX8 hydrogen form with appropriate mesh size to balance pressure drop and mass transfer. The X2 variant should be excluded from consideration for this specific reaction system [1].

Scenario 3: Biochemical Purification Scientist Requiring High Recovery of Aromatic Amino Acids

A researcher is purifying aromatic amino acids via ion-exchange chromatography and needs maximal recovery of sterically demanding molecules. The 2% crosslinked Dowex 50WX2 hydrogen form is specifically indicated, as its lower DVB content permits greater swelling and pore accessibility, leading to documented ~5000-fold purification capabilities [1]. Substitution with X4 or X8 variants would compromise recovery yields.

Scenario 4: Radiochemist Developing a Rare Earth Element Separation Protocol

A nuclear or geochemical laboratory requires a resin for quantitative recovery of lanthanides from aqueous solutions. Dowex 50W-X8 (200-400 mesh) provides quantified sorption capacities of 191 mg/g for Ce3+, 252 mg/g for Sm3+, and 294 mg/g for Yb3+ under continuous flow conditions [1]. These values enable accurate column sizing and elution protocol development. The fine mesh size (200-400 mesh) is recommended for optimal separation resolution [2].

• [1] International Atomic Energy Agency. (n.d.). Isolation of ammonium from fresh waters for nitrogen isotope analysis using amberlite IR 120 and dowex 50 WX 8 ion exchange resins: a comparative study. INIS Repository Record 38061984. View Source
• [2] Ebrahimi, F., Kolehmainen, E., & Turunen, I. (2012). Heterogeneously catalyzed synthesis of performic acid in a microstructured reactor. Chemical Engineering Journal, 179, 312-317. View Source